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Compound of Interest

Compound Name: (Methylsulfamoyl)amine

Cat. No.: B106483 Get Quote

(Methylsulfamoyl)amine, also known as N-methylsulfamide, is a chemical compound with the

formula CH₆N₂O₂S and the CAS number 72179-84-1. Despite its simple structure, a

comprehensive review of publicly available scientific literature and chemical databases reveals

a significant lack of in-depth information regarding its discovery, the history of its synthesis, and

any specific biological activities or mechanisms of action. The compound appears to be

primarily utilized as a chemical intermediate in the synthesis of other molecules, with its

properties and history not being the subject of extensive independent research.

Physicochemical Properties
Limited data on the physicochemical properties of (Methylsulfamoyl)amine is available from

commercial chemical suppliers. A summary of this information is presented in Table 1.

Property Value

CAS Number 72179-84-1

Molecular Formula CH₆N₂O₂S

Molecular Weight 110.14 g/mol

Melting Point 65.5-66.0 °C

Boiling Point 229.0 ± 23.0 °C at 760 mmHg

Physical Form Solid
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Table 1: Physicochemical Properties of (Methylsulfamoyl)amine

History and Discovery
Detailed historical records regarding the first synthesis and discovery of

(Methylsulfamoyl)amine are not readily available in prominent scientific databases. The

compound is not associated with any specific discoverer or historical research program in the

surveyed literature. Its existence is primarily documented through its availability from chemical

suppliers and its mention as a reactant in synthetic chemistry.

Synthesis
While a specific, detailed experimental protocol for the synthesis of (Methylsulfamoyl)amine
from its original discovery is not documented in accessible literature, its structure suggests it

can be synthesized through general methods for the formation of sulfamides. One plausible

synthetic route would involve the reaction of methylamine with sulfamoyl chloride or a related

reactive sulfamoyl species.

A generalized workflow for the synthesis of a sulfamide is depicted in Figure 1.
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To cite this document: BenchChem. [(Methylsulfamoyl)amine: An Obscure Compound with
Limited Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106483#discovery-and-history-of-methylsulfamoyl-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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